Scopolamine β-D-Glucuronide
Scopolamine β-D-Glucuronide
Brand Name:
Vulcanchem
CAS No.:
17660-02-5
VCID:
VC0024096
InChI:
SMILES:
Molecular Formula:
C₂₃H₂₉NO₁₀
Molecular Weight:
479.48
Scopolamine β-D-Glucuronide
CAS No.: 17660-02-5
Reference Standards
VCID: VC0024096
Molecular Formula: C₂₃H₂₉NO₁₀
Molecular Weight: 479.48
CAS No. | 17660-02-5 |
---|---|
Product Name | Scopolamine β-D-Glucuronide |
Molecular Formula | C₂₃H₂₉NO₁₀ |
Molecular Weight | 479.48 |
Synonyms | (2S)-3-[[(1α,2β,4β,5α,7β)-9-Methyl-3-oxa-9-azatricyclo[3.3.1.02,4]non-7-yl]oxy]-3-oxo-2-phenylpropyl β-D-Glucopyranosiduronic Acid; (-)-Scopolamine 9’-glucuronide; Scopolamine O-β-D-glucuronide; _x000B_ |
Last Modified | Aug 20 2021 |
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